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Introduction

Sodium silicate, commonly known as water glass, is a versatile and widely utilized compound in
the manufacturing of specialty ceramics. Its application spans various functions, including as a
binder, deflocculant, and sintering aid. These roles are critical in controlling the physical and
chemical properties of the final ceramic product. This document provides detailed application
notes and protocols for researchers, scientists, and drug development professionals on the use
of sodium silicate in the production of advanced ceramic materials.

Key Applications and Mechanisms
Sodium silicate serves several key functions in ceramic processing:

e As a Binder: It provides green strength to ceramic bodies, which is the mechanical strength
of the ceramic article before firing. This is crucial for handling and shaping processes. The
silicate forms a glassy film upon drying, binding the ceramic particles together.

e As a Deflocculant: In ceramic slurries, sodium silicate helps to disperse fine particles,
preventing them from agglomerating. This leads to a more uniform and stable suspension,
which is essential for slip casting and spray drying processes.

e As a Sintering Aid: During firing, sodium silicate can form a liquid phase at a relatively low
temperature. This liquid phase facilitates the rearrangement and densification of ceramic
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particles, a process known as liquid phase sintering. This can lead to a reduction in the
required sintering temperature and improved final properties of the ceramic.[1]

Quantitative Data on the Effects of Sodium Silicate

The addition of sodium silicate can significantly influence the properties of the final ceramic
product. The following table summarizes the effects of sodium silicate on the properties of
alumina ceramics.

Sodium Silicate Magnesium . Water Absorption
Content (wt%) Carbonate (wt%) Bulk Density (g/cm?) (%)
0 0 3.50 2.50
5 0 3.60 1.50
10 0 3.65 0.75
15 0 3.70 0.50
0 1 3.55 2.00
5 1 3.65 1.00
10 1 3.75 0.37
15 1 3.80 0.25

Data adapted from a study on the effects of sodium silicate as a liquid phase sintering additive
on the properties of alumina ceramics.[1]

Experimental Protocols

Protocol 1: Preparation of Alumina Ceramic with Sodium Silicate as a Sintering Aid

This protocol describes the steps for preparing an alumina ceramic body using sodium silicate
as a liquid phase sintering additive.

Materials:

¢ Alumina (Al203) powder
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Sodium silicate (Na2SiOs) solution

Magnesium carbonate (MgCOs) powder (as a grain growth inhibitor)

Organic binder solution (e.g., sodium carboxymethyl cellulose - CMC)

Distilled water

Procedure:

Binder Preparation: Prepare a solution of the organic binder in distilled water.

» Additive Dispersion: Disperse the desired amount of MgCOs powder into the organic binder
solution.

e Mixing: Add the sodium silicate solution to the binder-MgCOs mixture and stir thoroughly.

e Dough Formation: Gradually add the alumina powder to the liquid mixture while kneading to
form a homogeneous dough.

e Forming: Shape the ceramic dough into the desired form using techniques such as extrusion
or uniaxial pressing.

e Drying: Dry the formed ceramic pieces at 110°C for 24 hours.
 Sintering: Fire the dried pieces in a furnace at 1600°C for 2 hours.[1]
Protocol 2: Using Sodium Silicate for Surface Texturing of Pottery

This protocol details a technique to create a crackled texture on the surface of pottery using
sodium silicate.

Materials:
o Freshly thrown pottery piece
e Sodium silicate solution

e Heat gun or propane torch
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Procedure:
» Application: Apply a coat or two of sodium silicate to the surface of the freshly thrown pot.

e Drying: Use a heat gun to dry the sodium silicate layer until it no longer comes off on your
hand. The surface should be firm but not completely dry.[2]

o Stretching: From the inside of the pot, gently stretch the clay. This will cause the dried
sodium silicate layer to crack, creating a textured surface. The thickness of the sodium
silicate application will influence the size of the cracks.[2][3]
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Caption: Workflow for synthesizing specialty ceramics using sodium silicate.

Logical Relationship of Sodium Silicate Addition to Ceramic Properties
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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